Cas no 1416438-17-9 (2-(4-Aminophenyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid
• CAS No: 1416438-17-9
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4817726
• Update Time: 2025-10-30

2-(4-Aminophenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-AMINOPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID
• 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H9N3O2/c12-9-3-1-7(2-4-9)10-13-5-8(6-14-10)11(15)16/h1-6H,12H2,(H,15,16)
• InChI Key： ABKFNRSPSJHUNG-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C2C=CC(=CC=2)N)=NC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 0.7
• Topological Polar Surface Area: 89.1

Additional information on 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid

2-(4-Aminophenyl)pyrimidine-5-carboxylic Acid: A Comprehensive Overview

2-(4-Aminophenyl)pyrimidine-5-carboxylic acid, also known by its CAS number 1416438-17-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their potential in drug discovery and development. The structure of 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid consists of a pyrimidine ring substituted with a 4-aminophenyl group at the 2-position and a carboxylic acid group at the 5-position. This unique combination of functional groups makes it a versatile molecule with diverse applications in medicinal chemistry.

The synthesis of 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved reaction times and selectivity.

In terms of physical properties, 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid exhibits a melting point of approximately 230°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used for its characterization.

The pharmacological profile of 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid has been extensively studied in recent years. In vitro studies have demonstrated its potential as an inhibitor of several key enzymes involved in cellular signaling pathways, such as cyclin-dependent kinases (CDKs) and protein kinase C (PKC). These findings suggest that the compound may have therapeutic applications in the treatment of cancers, inflammatory diseases, and neurodegenerative disorders.

Recent research has also focused on the evaluation of 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid's bioavailability and pharmacokinetics. Animal studies have shown that the compound exhibits moderate absorption following oral administration, with a half-life of approximately 6 hours. These results indicate that further optimization of its pharmacokinetic properties could enhance its therapeutic potential.

In addition to its pharmacological applications, 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid has been explored for its role in chemical biology. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry studies. Researchers have investigated its binding affinity with transition metals such as copper(II) and zinc(II), revealing potential applications in catalysis and sensor development.

The safety profile of 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid has also been assessed through acute and chronic toxicity studies. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further long-term studies are required to fully characterize its safety profile.

In conclusion, 2-(4-Aminophenyl)pyrimidine-5-carboxylic acid, CAS number 1416438-17-9, represents a promising compound with diverse applications in drug discovery and chemical biology. Its unique structure, coupled with recent advances in synthetic methodologies and pharmacological research, positions it as a valuable tool for addressing unmet medical needs. Continued research into its therapeutic potential and mechanistic insights will undoubtedly contribute to its development as a novel therapeutic agent.